N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[3,5-dichloro-2-[(3-methylphenyl)methoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C17H14Cl2N4O/c1-12-3-2-4-13(5-12)9-24-17-14(6-15(18)7-16(17)19)8-22-23-10-20-21-11-23/h2-8,10-11H,9H2,1H3/b22-8+
• InChI Key: KPHJFGJNLXBTEN-GZIVZEMBSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2Cl)Cl)C=NN3C=NN=C3
• Isomeric SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2Cl)Cl)/C=N/N3C=NN=C3
• Molecular Formula: C17H14Cl2N4O
• Molecular Weight: 361.2 g/mol

Description

N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine is a chemical compound that belongs to the class of triazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and disrupt the nervous system of insects. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine is its broad spectrum of biological activity, which makes it a promising candidate for the development of new drugs and pesticides. However, its limited solubility in water and low bioavailability may pose challenges for its use in certain applications.

Future Directions

There are several future directions for the research and development of N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine. One area of interest is the synthesis of analogs with improved solubility and bioavailability. Another direction is the investigation of its potential use as a therapeutic agent for the treatment of various diseases, including cancer, fungal infections, and inflammation. Additionally, the development of new materials based on N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine could lead to the discovery of novel properties and applications.

Synthesis Methods

The synthesis of N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine involves the condensation of 3,5-dichloro-2-hydroxybenzaldehyde and 3-methylbenzylamine in the presence of sodium hydroxide and acetic acid. The resulting compound is then reacted with 4-amino-1,2,4-triazole in the presence of acetic anhydride to yield the final product.

Scientific Research Applications

N-{3,5-dichloro-2-[(3-methylbenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in various scientific fields. In medicine, it has been found to exhibit antifungal, antibacterial, and anticancer properties. In agriculture, it has been shown to have insecticidal and herbicidal effects. In material science, it has been used as a building block for the synthesis of novel materials with unique properties.